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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049 Get Quote

An In-depth Technical Guide to N-Acetyl-L-
methionine-D3
This technical guide provides a comprehensive overview of N-Acetyl-L-methionine-D3, a

deuterated analog of N-Acetyl-L-methionine. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on its chemical properties,

metabolic significance, and applications in research.

Core Compound Data
N-Acetyl-L-methionine-D3 is the deuterium-labeled form of N-Acetyl-L-methionine. The

incorporation of deuterium (D or ²H) results in a higher molecular weight compared to the

unlabeled compound, making it a valuable tool in various analytical and research applications.
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Property Value Citations

Molecular Formula C₇H₁₀D₃NO₃S [1]

Molecular Weight 194.27 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥99.5% [1]

IUPAC Name

(2S)-2-acetamido-4-

(trideuteriomethylsulfanyl)buta

noic acid

[2]

Synonyms
N-Acetylmethionine-d3, Ac-L-

Met-OH-d3
[1][2]

Note: A specific CAS number for N-Acetyl-L-methionine-D3 is not readily available in the

search results. The CAS number for the non-deuterated N-acetyl-L-methionine is 65-82-7, and

for N-acetyl-DL-methionine is 1115-47-5.[3]

Metabolic Significance and Pathways
N-Acetyl-L-methionine is nutritionally and metabolically equivalent to the essential amino acid

L-methionine.[4][5][6] Methionine plays a central role in several key metabolic processes:

Protein Synthesis: It is a fundamental building block for proteins.[6]

Transmethylation Reactions: Methionine is a precursor to S-adenosylmethionine (SAM), the

primary methyl group donor in the methylation of DNA, RNA, proteins, and other molecules.

[6][7]

Cysteine Synthesis: It is required for the synthesis of another sulfur-containing amino acid,

cysteine.[6][7]

Polyamine and Ethylene Synthesis: In plants, methionine is a precursor for the synthesis of

polyamines and the hormone ethylene.[8]
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The metabolic pathway of methionine is a complex network of interconnected reactions. The

diagram below illustrates the central role of methionine in cellular metabolism.
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Methionine Metabolic Pathways

Experimental Protocols and Applications
The primary application of N-Acetyl-L-methionine-D3 is as an internal standard for

quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass

Spectrometry (LC-MS).[4] Its deuteration allows it to be distinguished from the endogenous,

unlabeled compound, enabling precise quantification in complex biological samples. It also

serves as a tracer to study the pharmacokinetics and metabolic fate of N-Acetyl-L-methionine.

[4]

A typical workflow for using N-Acetyl-L-methionine-D3 as an internal standard in a

quantitative LC-MS experiment is outlined below.
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LC-MS Quantitative Analysis Workflow

Based on a comparative metabolism study of N-acetylated methionine derivatives, a general

protocol can be outlined to investigate the metabolic fate of N-Acetyl-L-methionine-D3.[5]

Animal Model: Sprague-Dawley rats.

Dosing:

Administer a defined dose of N-Acetyl-L-methionine-D3 either orally (gavage) or via

intraperitoneal injection.
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A control group receiving the vehicle should be included.

Sample Collection:

Collect urine and feces at specified time intervals (e.g., 3, 24, and 168 hours post-dosing).

[5]

At the end of the experiment, euthanize the animals and excise relevant tissues (e.g., liver,

kidney, muscle).

Sample Analysis:

Analyze the collected samples (urine, feces, tissue homogenates) using LC-MS/MS to

identify and quantify N-Acetyl-L-methionine-D3 and its metabolites.

The presence of the deuterium label allows for the differentiation of the administered

compound and its metabolites from the endogenous pool.

While a specific protocol for the deuterated form is not detailed in the provided results, a

general method for the synthesis of N-acetyl-L-methionine involves the reaction of L-

methionine with acetic anhydride in an aqueous alkaline solution.[9]

Reaction Setup: Dissolve L-methionine in an aqueous alkali solution (e.g., sodium

hydroxide).

Acetylation: Add acetic anhydride to the solution while maintaining the temperature between

20°C and 60°C and the pH between 6.5 and 10.0.[9]

Recovery: Acidify the reaction mixture and extract the N-acetyl-L-methionine using a suitable

solvent like ethyl acetate.

Purification: The product can be further purified by recrystallization from water.[9]

To synthesize the D3 variant, deuterated starting materials would be required in a similar

synthetic scheme.

Biological and Research Significance
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N-Acetyl-L-methionine has been investigated for various biological activities and applications:

Nutritional Supplement: It is a bioavailable source of methionine and has been used in

dietary supplements.[10]

Antioxidant Properties: It has been reported to be a superior scavenger of reactive oxygen

species (ROS).[11][12]

Cellular Studies: Studies have shown that N-Acetyl-L-methionine can inhibit the growth and

mitochondrial activity of certain cancer cell lines.[12]

Agricultural Applications: It has been explored as a feed additive to improve lactation in dairy

cows and enhance meat quality in cattle.[12]

Neurochemistry: The presence of endogenous N-acetyl-methionine in the brain suggests a

potential physiological role, and its metabolism is linked to aminoacylase 1, an enzyme

associated with neurological disorders.[10]

In conclusion, N-Acetyl-L-methionine-D3 is a critical tool for researchers studying the

metabolism, pharmacokinetics, and biological roles of methionine and its acetylated

derivatives. Its use as an internal standard and metabolic tracer enables precise and reliable

quantitative studies in various biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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